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Compound of Interest

Compound Name: Cresol

Cat. No.: B1669610

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics
of the three cresol isomers—ortho-cresol (o-cresol), meta-cresol (m-cresol), and para-
cresol (p-cresol)—in a range of common organic solvents. Understanding the solubility of
these compounds is critical for a multitude of applications, including chemical synthesis,
formulation development in the pharmaceutical industry, and environmental remediation
processes.

Cresols, as methylphenols, exhibit a dual nature in their solubility behavior, influenced by the
polar hydroxyl group capable of hydrogen bonding and the nonpolar aromatic ring. This guide
summarizes available quantitative solubility data, details a standard experimental protocol for
solubility determination, and provides a visual workflow to aid researchers in their laboratory
practices.

Quantitative Solubility Data of Cresol Isomers

The solubility of cresol isomers is significantly higher in organic solvents compared to their
moderate solubility in water. This is attributed to the favorable intermolecular interactions
between the cresols and the organic solvent molecules. The following tables present a
compilation of available quantitative solubility data for o-cresol, m-cresol, and p-cresol in
various organic solvents at different temperatures. It is important to note that comprehensive,
temperature-dependent solubility data for all isomers in a wide array of solvents is not always
readily available in published literature.
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Table 1: Solubility of o-Cresol in Select Organic Solvents

Solubility ( g/100

Organic Solvent Temperature (°C) mL) Mole Fraction (x1)
Water 20 2.5[1] -

Water 25 3.2[2] -

Ethanol Ambient Miscible[3] -

Ether Ambient Miscible[3] -

Benzene Ambient Highly Soluble[2] -

Chloroform Ambient Miscible[3] -

Toluene 60 - ~0.3 (VLE data)[4]
Toluene 90 - ~0.5 (VLE data)[4]

Table 2: Solubility of m-Cresol in Select Organic Solvents

Solubility ( g/100

Organic Solvent Temperature (°C) mL) Mole Fraction (x1)
Water 20 2.4[1] -

Ethanol Ambient Miscible[5] -

Ether Ambient Miscible[5] -

Benzene Ambient Miscible[6] -

Toluene 60 - ~0.3 (VLE data)[4]
Toluene 90 - ~0.5 (VLE data)[4]

Table 3: Solubility of p-Cresol in Select Organic Solvents
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Solubility ( g/100

Organic Solvent Temperature (°C) mL) Mole Fraction (x1)
Water 25 2.4[7]

Water 40 2.4[8]

Water 100 5.3[8]

Ethanol Ambient Miscible[8]

Ether Ambient Miscible[8]

Acetone Ambient Miscible[9]

Chloroform Ambient Soluble[10]

Toluene 60 - ~0.3 (VLE data)[4]
Toluene 920 - ~0.5 (VLE data)[4]

Note: "Miscible" indicates that the two substances are completely soluble in each other at all
proportions. "Highly Soluble" indicates a significant but not necessarily infinite solubility. VLE
(Vapor-Liquid Equilibrium) data provides an indication of the composition of the liquid phase at
equilibrium, which is related to solubility.

Experimental Protocol: Determination of Cresol
Solubility in Organic Solvents using the Shake-
Flask Method

The isothermal shake-flask method is a widely accepted and reliable technique for determining
the equilibrium solubility of a solid or liquid solute in a solvent.[11][12] The following protocol
provides a detailed methodology for determining the solubility of cresol isomers in various
organic solvents.

1. Materials and Equipment:
e Cresol isomer (0-, m-, or p-cresol) of high purity

» Organic solvent of analytical grade
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Analytical balance (accurate to £0.1 mg)

Thermostatically controlled water bath or incubator with shaking capabilities

Glass vials or flasks with airtight screw caps (e.g., 20 mL scintillation vials)

Magnetic stir bars (optional)

Syringes and syringe filters (0.45 pm or smaller pore size, compatible with the solvent)
Volumetric flasks and pipettes

Analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer, High-
Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC))

. Procedure:

Preparation of Supersaturated Solutions:

[e]

Add an excess amount of the cresol isomer to a pre-weighed glass vial. The excess is
crucial to ensure that equilibrium is reached with a solid or separate liquid phase present.

Record the exact mass of the cresol isomer added.

[e]

o

Add a known volume or mass of the organic solvent to the vial.

[¢]

Tightly seal the vial to prevent solvent evaporation.
Equilibration:
o Place the vials in a thermostatically controlled shaker bath set to the desired temperature.

o Agitate the vials for a sufficient period to allow the system to reach equilibrium. The time
required can vary from a few hours to several days depending on the solute, solvent, and
temperature. It is recommended to run preliminary experiments to determine the
necessary equilibration time by taking samples at different time points until the
concentration of the solute in the solution becomes constant.
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o Sample Collection and Preparation:

o Once equilibrium is reached, stop the agitation and allow the vials to stand undisturbed in
the constant temperature bath for a sufficient time to allow for phase separation
(sedimentation of the excess solid or separation of the liquid phases).

o Carefully withdraw a sample from the clear supernatant liquid phase using a syringe. To
avoid drawing any undissolved solute, the syringe can be fitted with a filter or the sample
can be filtered through a syringe filter immediately after withdrawal.

o Accurately dilute the collected sample with the same organic solvent to a concentration
that falls within the linear range of the analytical instrument.

o Concentration Analysis:

o Analyze the diluted samples using a pre-calibrated analytical method (UV-Vis, HPLC, or
GC) to determine the concentration of the cresol isomer.

o Prepare a calibration curve by measuring the response of the analytical instrument to a
series of standard solutions of the cresol isomer of known concentrations in the same
organic solvent.

» Calculation of Solubility:

o From the measured concentration of the diluted sample and the dilution factor, calculate
the concentration of the cresol isomer in the original saturated solution.

o Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or
mole fraction.

3. Data Reporting:

» Report the solubility value along with the experimental temperature and the analytical
method used.

e |tis good practice to perform the experiment in triplicate to ensure the reproducibility of the
results and report the average solubility with the standard deviation.
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Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of cresol isomers in organic solvents.
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Experimental workflow for solubility determination.

Signaling Pathways and Logical Relationships

In the context of the solubility of cresol isomers in organic solvents, the primary relationships
are physical-chemical rather than biological signaling pathways. The solubility is governed by
the principles of thermodynamics, specifically the Gibbs free energy of mixing, which is
influenced by enthalpy and entropy changes. The logical relationship for solubility can be
summarized as follows:

Influencing Factors
Intermolecular Interactions 0
Solvent Properties Solute-Solvent
(Polarity, H-bonding capacity) —»{ Solute-Solute w
: / Solvent-Solvent

Cresol Isomer Properties
(Polarity, H-bonding, Size)

Temperature

Click to download full resolution via product page

Factors influencing the solubility of cresol isomers.

This diagram illustrates that the properties of both the cresol isomer (solute) and the organic
solvent, along with the temperature, dictate the nature and strength of intermolecular
interactions, which in turn determine the extent of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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